Cas no 51655-76-6 (4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester)
51655-76-6 structure
Product Name:4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
CAS No:51655-76-6
MF:C13H12FNO3
MW:249.237687110901
CID:361731
Update Time:2024-01-28
4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
- ethyl 2-(4-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
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- Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
- InChI Key: IZAQHUBRLSKBES-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 249.08016
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Melting Point: 72-73 °C
- Boiling Point: 344.1±52.0 °C(Predicted)
- PSA: 52.33
- pka: -1.33±0.10(Predicted)
4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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